Cas no 2227727-86-6 ((1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• CAS No: 2227727-86-6
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5852560
• PubChem ID: 165666648
• Update Time: 2023-12-28

(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• EN300-1943248
• 2227727-86-6

• Inchi： 1S/C11H10F3NO/c1-15-5-4-7-6-8(2-3-9(7)15)10(16)11(12,13)14/h2-6,10,16H,1H3/t10-/m1/s1
• InChI Key： ZBKFDDQMCWSSKN-SNVBAGLBSA-N
• SMILES： FC([C@@H](C1C=CC2=C(C=CN2C)C=1)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų